Cas no 1404193-91-4 (2-(difluoromethoxy)-1,4-difluorobenzene)

2-(Difluoromethoxy)-1,4-difluorobenzene is a fluorinated aromatic compound characterized by its difluoromethoxy and difluoro substituents on the benzene ring. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve the bioavailability of derived active ingredients. Its chemical stability under various conditions allows for versatile applications in cross-coupling reactions and other transformations. The compound's well-defined reactivity profile ensures consistent performance in synthetic routes, particularly in the development of fluorinated bioactive molecules. High purity grades are available to meet stringent industrial requirements.

2-(difluoromethoxy)-1,4-difluorobenzene structure

1404193-91-4 structure

Product Name:2-(difluoromethoxy)-1,4-difluorobenzene

CAS No:1404193-91-4

MF:C₇H₄F₄O

MW:180.099676132202

CID:4597187

PubChem ID:71669271

Update Time:2025-05-27

2-(difluoromethoxy)-1,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethoxy)-1,4-difluoro-benzene
- Benzene, 2-(difluoromethoxy)-1,4-difluoro-
- 2-(difluoromethoxy)-1,4-difluorobenzene
- Inchi： 1S/C7H4F4O/c8-4-1-2-5(9)6(3-4)12-7(10)11/h1-3,7H
- InChI Key： AHWGAPYKFCCAGL-UHFFFAOYSA-N
- SMILES： C1(F)=CC=C(F)C=C1OC(F)F

Computed Properties

Exact Mass: 180.01982740g/mol
Monoisotopic Mass: 180.01982740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 9.2Å²

2-(difluoromethoxy)-1,4-difluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D256620-25mg	2-(difluoromethoxy)-1,4-difluorobenzene	1404193-91-4	25mg	$ 50.00	2022-06-02
TRC	D256620-50mg	2-(difluoromethoxy)-1,4-difluorobenzene	1404193-91-4	50mg	$ 70.00	2022-06-02
TRC	D256620-250mg	2-(difluoromethoxy)-1,4-difluorobenzene	1404193-91-4	250mg	$ 275.00	2022-06-02
Enamine	EN300-182255-0.05g	2-(difluoromethoxy)-1,4-difluorobenzene	1404193-91-4	0.05g	$61.0	2023-09-19
Enamine	EN300-182255-0.1g	2-(difluoromethoxy)-1,4-difluorobenzene	1404193-91-4	0.1g	$89.0	2023-09-19
Enamine	EN300-182255-0.25g	2-(difluoromethoxy)-1,4-difluorobenzene	1404193-91-4	0.25g	$128.0	2023-09-19
Enamine	EN300-182255-0.5g	2-(difluoromethoxy)-1,4-difluorobenzene	1404193-91-4	0.5g	$241.0	2023-09-19
Enamine	EN300-182255-1.0g	2-(difluoromethoxy)-1,4-difluorobenzene	1404193-91-4	1g	$342.0	2023-06-07
Enamine	EN300-182255-2.5g	2-(difluoromethoxy)-1,4-difluorobenzene	1404193-91-4	2.5g	$669.0	2023-09-19
Enamine	EN300-182255-5.0g	2-(difluoromethoxy)-1,4-difluorobenzene	1404193-91-4	5g	$991.0	2023-06-07